Cas no 1351587-16-0 (N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide
• CAS No: 1351587-16-0
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 6505995
• Update Time: 2025-06-07

N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide
• Acetamide, N-[2-hydroxy-2-(2-thienyl)propyl]-2-phenoxy-

• Inchi： 1S/C15H17NO3S/c1-15(18,13-8-5-9-20-13)11-16-14(17)10-19-12-6-3-2-4-7-12/h2-9,18H,10-11H2,1H3,(H,16,17)
• InChI Key： LWBQJWLXVXUCMG-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C1SC=CC=1)C)(=O)COC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide

Introduction to N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide (CAS No. 1351587-16-0)

N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide (CAS No. 1351587-16-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide is composed of a thiophene ring, a phenyl group, and an amide functional group, which collectively contribute to its distinct chemical properties and biological activities. The presence of these functional groups allows for a wide range of interactions with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide has also shown potential in neuropharmacology. Studies conducted at the University of California have indicated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that it could be useful in the treatment of neurological disorders such as depression and Parkinson's disease.

The pharmacokinetic profile of N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide has been extensively studied to understand its behavior in biological systems. Research published in the European Journal of Pharmaceutical Sciences has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its target sites and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for further clinical development.

In terms of synthetic methods, several approaches have been developed to produce N-2-hydroxy-2-(thiophen-2-yl)propyl-2-phenoxyacetamide on a large scale. One notable method involves the coupling of 2-hydroxypropanoic acid with 2-phenoxyacetyl chloride in the presence of a suitable base, followed by subsequent functional group modifications to introduce the thiophene moiety. This synthetic route is efficient and scalable, making it suitable for industrial production.

The environmental impact of producing and using N-2-hydroxy-2-(thiophen-2-y l)propyl - 2 - pheno xy acet amide is another important consideration. Recent studies have focused on developing green chemistry approaches to minimize waste generation and reduce the use of hazardous reagents during synthesis. These efforts align with the growing emphasis on sustainable practices in the chemical industry.

In conclusion, N - 2 - hydro xy - 2 - ( thi ophen - 2 - yl )pro pyl - 2 - ph enoxy acet amide (CAS No. 1351587 - 16 - 0 ) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As advancements in medicinal chemistry and pharmaceutical sciences progress, this compound is likely to play an increasingly important role in the development of novel drugs for various diseases.